Cas no 2411257-70-8 (2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide)

• Product Name: 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide
• CAS No: 2411257-70-8
• MF: C₁₁H₁₇ClF₃NO₂
• MW: 287.706393003464
• CID: 6274512
• PubChem ID: 154797350
• Update Time: 2025-05-28

2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide
• EN300-7559863
• Z3774989019
• 2411257-70-8

• Inchi： 1S/C11H17ClF3NO2/c1-7(12)9(17)16-6-10(18)4-2-3-8(5-10)11(13,14)15/h7-8,18H,2-6H2,1H3,(H,16,17)
• InChI Key： KHMWBYMENBNPQH-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1(CCCC(C(F)(F)F)C1)O)=O

Computed Properties

• Exact Mass: 287.0899910g/mol
• Monoisotopic Mass: 287.0899910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide

Research Brief on 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide (CAS: 2411257-70-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel small molecules, such as 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide (CAS: 2411257-70-8), in drug discovery and development. This compound, characterized by its unique trifluoromethyl and hydroxycyclohexyl moieties, has garnered attention for its potential therapeutic applications. The following research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide involves a multi-step process, including the introduction of the trifluoromethyl group and subsequent functionalization of the cyclohexyl ring. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for further pharmacological testing. Computational modeling has also been employed to predict the compound's binding affinity to target proteins, suggesting potential interactions with enzymes involved in inflammatory pathways.

In vitro studies have demonstrated that 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide exhibits inhibitory activity against specific kinases, which are implicated in various disease states, including cancer and autoimmune disorders. Preliminary data indicate that the compound's chloro and hydroxy groups play a pivotal role in its bioactivity, likely through hydrogen bonding and hydrophobic interactions with target proteins. These findings are supported by molecular docking simulations, which highlight the compound's ability to occupy key binding sites.

Preclinical evaluations in animal models have further elucidated the compound's pharmacokinetic profile. Notably, the trifluoromethyl group enhances metabolic stability, leading to prolonged half-life and improved bioavailability. However, challenges such as solubility and tissue distribution remain areas of ongoing investigation. Researchers are exploring formulation strategies, including nanoparticle encapsulation, to address these limitations.

In conclusion, 2-chloro-N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}propanamide represents a promising candidate for further drug development. Its unique chemical structure and preliminary bioactivity data warrant additional studies to fully characterize its therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies and clinical trials to validate its efficacy and safety in humans.